Cas no 1797902-19-2 (5-[3-(4-fluorophenyl)azepan-1-yl]sulfonyl-3H-1,3-benzoxazol-2-one)

• Product Name: 5-[3-(4-fluorophenyl)azepan-1-yl]sulfonyl-3H-1,3-benzoxazol-2-one
• CAS No: 1797902-19-2
• MF: C₁₉H₁₉FN₂O₄S
• MW: 390.428567171097
• CID: 5374882
• Update Time: 2025-07-17

5-[3-(4-fluorophenyl)azepan-1-yl]sulfonyl-3H-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[3-(4-fluorophenyl)azepan-1-yl]sulfonyl-3H-1,3-benzoxazol-2-one

• Inchi： 1S/C19H19FN2O4S/c20-15-6-4-13(5-7-15)14-3-1-2-10-22(12-14)27(24,25)16-8-9-18-17(11-16)21-19(23)26-18/h4-9,11,14H,1-3,10,12H2,(H,21,23)
• InChI Key： BZDMJSBNNCBYGW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(N3CCCCC(C4=CC=C(F)C=C4)C3)(=O)=O)C=C2NC1=O

Additional information on 5-[3-(4-fluorophenyl)azepan-1-yl]sulfonyl-3H-1,3-benzoxazol-2-one

Comprehensive Overview of 5-[3-(4-fluorophenyl)azepan-1-yl]sulfonyl-3H-1,3-benzoxazol-2-one (CAS No. 1797902-19-2)

The compound 5-[3-(4-fluorophenyl)azepan-1-yl]sulfonyl-3H-1,3-benzoxazol-2-one (CAS No. 1797902-19-2) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the azepane ring and benzoxazolone core, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its sulfonyl and fluorophenyl functional groups, which are known to enhance binding affinity and metabolic stability.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in drug discovery technologies. This compound aligns with these trends, as its molecular structure suggests potential interactions with key biological targets. For instance, the 4-fluorophenyl moiety is often associated with improved pharmacokinetic properties, a topic frequently searched by professionals in the field. Additionally, the benzoxazol-2-one scaffold is a well-known pharmacophore in the design of CNS-active agents, a hot topic in neuroscience research.

The synthesis and characterization of 5-[3-(4-fluorophenyl)azepan-1-yl]sulfonyl-3H-1,3-benzoxazol-2-one involve multi-step organic reactions, including sulfonylation and ring formation strategies. These processes are critical for ensuring high purity and yield, which are essential for preclinical studies. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its identity, addressing common queries about compound validation in academic and industrial settings.

From a therapeutic perspective, this compound's potential applications span neurodegenerative diseases, inflammatory disorders, and metabolic syndromes. These areas are highly relevant to current healthcare challenges, making the compound a subject of interest in drug development forums. Its lipophilicity and blood-brain barrier permeability are also under investigation, as these properties are crucial for CNS drug candidates—a frequently discussed topic in pharmaceutical circles.

In conclusion, 5-[3-(4-fluorophenyl)azepan-1-yl]sulfonyl-3H-1,3-benzoxazol-2-one (CAS No. 1797902-19-2) represents a compelling area of research with broad implications for modern medicine. Its structural complexity and functional diversity position it as a valuable tool for exploring new therapeutic avenues, resonating with the growing interest in precision medicine and targeted therapies. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.